Cas no 1379326-16-5 (2-Chloro-5-methylthiazole-4-carbohydrazide)

• Product Name: 2-Chloro-5-methylthiazole-4-carbohydrazide
• CAS No: 1379326-16-5
• MF: C₅H₆ClN₃OS
• MW: 191.638638019562
• CID: 1091409
• PubChem ID: 72207198
• Update Time: 2025-06-12

2-Chloro-5-methylthiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylthiazole-4-carbohydrazide
• 2-chloro-5-methyl-1,3-thiazole-4-carbohydrazide
• 1379326-16-5

• Inchi： 1S/C5H6ClN3OS/c1-2-3(4(10)9-7)8-5(6)11-2/h7H2,1H3,(H,9,10)
• InChI Key： WYCXFPNAJRBGDI-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(NN)=O)=C(C)S1

Computed Properties

• Exact Mass: 190.9920107g/mol
• Monoisotopic Mass: 190.9920107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.2Ų

Additional information on 2-Chloro-5-methylthiazole-4-carbohydrazide

Introduction to 2-Chloro-5-methylthiazole-4-carbohydrazide (CAS No. 1379326-16-5)

2-Chloro-5-methylthiazole-4-carbohydrazide, identified by its Chemical Abstracts Service (CAS) number 1379326-16-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-Chloro-5-methylthiazole-4-carbohydrazide, particularly the presence of a chloro substituent at the 2-position and a methyl group at the 5-position, along with the carbohydrazide functional group at the 4-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery.

The significance of 2-Chloro-5-methylthiazole-4-carbohydrazide lies in its potential as a precursor or intermediate in the synthesis of various bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The carbohydrazide moiety in particular is known to enhance binding affinity and metabolic stability, which are critical factors in drug design. Recent advancements in computational chemistry and molecular modeling have further highlighted the structural optimization potential of this compound, suggesting its utility in developing novel therapeutic agents.

In recent years, there has been a surge in research focused on thiazole-based compounds due to their versatility and efficacy. For instance, studies have demonstrated that modifications in the thiazole core can significantly alter biological activity. The chloro substituent at the 2-position of 2-Chloro-5-methylthiazole-4-carbohydrazide plays a crucial role in modulating its pharmacokinetic profile, while the methyl group at the 5-position influences its electronic properties. These features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-Chloro-5-methylthiazole-4-carbohydrazide is its role as a building block in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegeneration. For example, derivatives of thiazole have shown promise in inhibiting kinases and proteases that are aberrantly expressed in tumor cells. The carbohydrazide group provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The synthesis of 2-Chloro-5-methylthiazole-4-carbohydrazide involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of thiazole precursors followed by chlorination and methylation at designated positions. The introduction of the carbohydrazide group is achieved through hydrazine-mediated reactions, which are well-documented in organic synthesis literature. These synthetic pathways underscore the compound's feasibility as an industrial intermediate for pharmaceutical manufacturing.

From a pharmacological perspective, 2-Chloro-5-methylthiazole-4-carbohydrazide has been investigated for its potential applications in treating inflammatory disorders. In vitro studies have revealed that certain thiazole derivatives exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The unique structural motifs present in 2-Chloro-5-methylthiazole-4-carbohydrazide suggest that it may interact with biological targets involved in inflammation, offering a new avenue for therapeutic intervention.

The compound's stability under various conditions is another area of interest. Research indicates that 2-Chloro-5-methylthiazole-4-carbohydrazide maintains its integrity during storage and under controlled reaction conditions, making it suitable for industrial-scale applications. Additionally, its solubility profile allows for easy formulation into drug delivery systems, enhancing bioavailability and therapeutic efficacy.

In conclusion, 2-Chloro-5-methylthiazole-4-carbohydrazide (CAS No. 1379326-16-5) represents a promising candidate in pharmaceutical research due to its structural versatility and biological potential. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts. As research continues to uncover new applications for thiazole derivatives, compounds like 2-Chloro-5-methylthiazole-4-carbohydrazide are poised to play a pivotal role in developing next-generation therapeutics.